N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide

• IUPAC Name: N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide
• InChI: InChI=1S/C32H26FN7O4S2/c1-20-4-2-5-22(16-20)31(42)34-18-29-35-36-32(38(29)24-11-13-25(14-12-24)40(43)44)46-19-30(41)39-27(21-7-9-23(33)10-8-21)17-26(37-39)28-6-3-15-45-28/h2-16,27H,17-19H2,1H3,(H,34,42)
• InChI Key: RVLCUCJHRLHLCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)N4C(CC(=N4)C5=CC=CS5)C6=CC=C(C=C6)F
• Molecular Formula: C32H26FN7O4S2
• Molecular Weight: 655.7 g/mol

Description

N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide is a useful research compound. Its molecular formula is C32H26FN7O4S2 and its molecular weight is 655.72. The purity is usually 95%.
BenchChem offers high-quality N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[5-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on compounds with similar complex structures often focuses on pharmacokinetics and metabolism, providing insights into how these compounds are absorbed, distributed, metabolized, and excreted in the body. For example, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, detailed the pharmacokinetics and identified metabolites in humans, suggesting potential applications in the development of sleep disorder treatments (Renzulli et al., 2011).

Diagnostic Imaging

Another area of application for complex molecules involves diagnostic imaging. A study on 18F-ISO-1, a cellular proliferative marker, demonstrates the feasibility of using such compounds for PET imaging to evaluate tumor proliferation in various cancers (Dehdashti et al., 2013). This suggests potential research applications of similar compounds in the development of diagnostic tools for cancer.

Toxicology and Safety Evaluation

Research on the safety and toxicological profile of chemical compounds is crucial for their potential therapeutic or diagnostic use. Studies focusing on the genotoxicity and carcinogenicity of nitro aromatic hydrocarbons, for example, emphasize the importance of understanding the mutagenic and carcinogenic risks associated with exposure to such compounds (Tokiwa et al., 1994). This knowledge is essential for the development of safer compounds for clinical and research applications.

Environmental and Occupational Health

Investigating the environmental and occupational health impacts of chemical compounds is another significant area of research. Studies on the exposure to organophosphorus and pyrethroid pesticides among children, for instance, highlight the need for monitoring and regulating chemical exposure to protect public health (Babina et al., 2012).